Cas no 1249924-46-6 ([2-(5-Fluoropyridin-3-yl)ethyl](methyl)amine)

• Product Name: [2-(5-Fluoropyridin-3-yl)ethyl](methyl)amine
• CAS No: 1249924-46-6
• MF: C₈H₁₁FN₂
• MW: 154.184745073318
• CID: 5912115
• PubChem ID: 62603272
• Update Time: 2025-05-23

[2-(5-Fluoropyridin-3-yl)ethyl](methyl)amine Chemical and Physical Properties

Names and Identifiers

• [2-(5-fluoropyridin-3-yl)ethyl](methyl)amine
• 1249924-46-6
• AKOS011895504
• EN300-1838069
• [2-(5-Fluoropyridin-3-yl)ethyl](methyl)amine

• Inchi： 1S/C8H11FN2/c1-10-3-2-7-4-8(9)6-11-5-7/h4-6,10H,2-3H2,1H3
• InChI Key： JCSDQROWBGJRIC-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)CCNC

Computed Properties

• Exact Mass: 154.09062652g/mol
• Monoisotopic Mass: 154.09062652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 24.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on [2-(5-Fluoropyridin-3-yl)ethyl](methyl)amine

Comprehensive Overview of [2-(5-Fluoropyridin-3-yl)ethyl](methyl)amine (CAS No. 1249924-46-6) and Its Applications

[2-(5-Fluoropyridin-3-yl)ethyl](methyl)amine, with the CAS number 1249924-46-6, is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of amine-functionalized heterocycles, which are widely utilized in drug discovery and material science due to their unique electronic and steric properties. The presence of a fluorine atom at the 5-position of the pyridine ring enhances its metabolic stability and bioavailability, making it a valuable scaffold for designing bioactive molecules.

In recent years, the demand for fluorinated building blocks like [2-(5-Fluoropyridin-3-yl)ethyl](methyl)amine has surged, driven by the growing interest in precision medicine and targeted therapies. Researchers are particularly intrigued by its potential as a ligand for G-protein-coupled receptors (GPCRs) and enzymes involved in neurodegenerative diseases. The compound's structural versatility allows for easy modification, enabling the development of novel analogs with improved pharmacokinetic profiles.

From an industrial perspective, 1249924-46-6 is often employed as an intermediate in the synthesis of small-molecule inhibitors and catalytic agents. Its electron-withdrawing fluorine moiety facilitates selective reactions in cross-coupling and nucleophilic substitution processes, which are critical for constructing complex molecular architectures. This aligns with the current trend toward sustainable chemistry, where efficiency and atom economy are prioritized.

The compound's relevance extends to bioconjugation and probe design, where its amine group serves as a handle for attaching fluorescent tags or affinity labels. This application is particularly valuable in diagnostic imaging and cellular tracking, addressing the rising need for non-invasive monitoring tools in biomedical research. Users searching for "fluoropyridine derivatives in imaging" or "amine-based bioconjugation reagents" will find this compound highly pertinent to their inquiries.

Another area of interest is the role of [2-(5-Fluoropyridin-3-yl)ethyl](methyl)amine in crop protection. Fluorinated pyridines are increasingly incorporated into agrochemicals due to their resistance to degradation and enhanced pest-targeting capabilities. Queries such as "fluoropyridines in agriculture" or "amine-modified pesticides" reflect the compound's crossover potential beyond pharmaceuticals.

Quality control and analytical characterization of CAS 1249924-46-6 are critical for ensuring reproducibility in research. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. This underscores the importance of reliable chemical suppliers and synthetic protocols, topics frequently searched by laboratory professionals.

In summary, [2-(5-Fluoropyridin-3-yl)ethyl](methyl)amine exemplifies the convergence of medicinal chemistry, materials science, and biotechnology. Its multifaceted applications—from drug development to agrochemical innovation—highlight its significance in modern scientific endeavors. As research continues to explore its potential, this compound remains a cornerstone in the toolkit of synthetic and life scientists alike.